Cas no 888494-84-6 (Benzenepropanoic acid, -amino-4-(methoxymethoxy)-, methyl ester, (R)-)

• Product Name: Benzenepropanoic acid, -amino-4-(methoxymethoxy)-, methyl ester, (R)-
• CAS No: 888494-84-6
• MF: C₁₂H₁₇NO₄
• MW: 239.267683744431
• CID: 6098837
• Update Time: 2025-07-18

Benzenepropanoic acid, -amino-4-(methoxymethoxy)-, methyl ester, (R)- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, -amino-4-(methoxymethoxy)-, methyl ester, (R)-
• Benzenepropanoic acid, β-amino-4-(methoxymethoxy)-, methyl ester, (βR)-

• Inchi： 1S/C12H17NO4/c1-15-8-17-10-5-3-9(4-6-10)11(13)7-12(14)16-2/h3-6,11H,7-8,13H2,1-2H3/t11-/m1/s1
• InChI Key： HNPPNJPMHPQAHR-LLVKDONJSA-N
• SMILES： C1([C@H](N)CC(OC)=O)=CC=C(OCOC)C=C1

Computed Properties

• Exact Mass: 239.116
• Monoisotopic Mass: 239.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.139±0.06 g/cm3(Predicted)
• Boiling Point: 353.0±42.0 °C(Predicted)
• pka: 7.81±0.10(Predicted)

Additional information on Benzenepropanoic acid, -amino-4-(methoxymethoxy)-, methyl ester, (R)-

Latest Research Insights on Benzenepropanoic acid, α-amino-4-(methoxymethoxy)-, methyl ester, (R)- (CAS: 888494-84-6)

In recent years, the compound Benzenepropanoic acid, α-amino-4-(methoxymethoxy)-, methyl ester, (R)- (CAS: 888494-84-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral intermediate is particularly notable for its potential applications in the synthesis of bioactive molecules, including peptidomimetics and small-molecule therapeutics. The (R)-enantiomer, in particular, has been investigated for its stereospecific interactions with biological targets, making it a valuable scaffold in drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of this compound in the development of novel protease inhibitors. Researchers utilized 888494-84-6 as a key building block to synthesize a series of macrocyclic compounds targeting viral proteases. The study demonstrated that the (R)-configuration of the amino acid derivative was critical for achieving high binding affinity, with IC50 values in the low nanomolar range. Molecular docking simulations further revealed that the methoxymethoxy group facilitated optimal hydrogen bonding with the protease active site.

Parallel work in ACS Chemical Biology explored the metabolic stability of 888494-84-6-derived prodrugs. The methyl ester moiety was found to enhance cell membrane permeability, while the methoxymethoxy group conferred resistance to enzymatic hydrolysis in plasma. These properties make the compound a promising candidate for oral drug formulations, particularly for central nervous system (CNS) targets where bioavailability is often a challenge.

From a synthetic chemistry perspective, advances in asymmetric catalysis have enabled more efficient production of 888494-84-6. A 2024 Nature Catalysis paper described a novel palladium-catalyzed dynamic kinetic resolution that achieved >99% enantiomeric excess (ee) at scale. This methodological breakthrough addresses previous limitations in the cost-effective manufacture of this chiral building block.

Emerging applications in radiopharmaceuticals have also been reported. The methoxymethoxy group serves as a convenient handle for ¹⁸F-radiolabeling, as demonstrated in recent PET tracer development. This expands the compound's utility beyond traditional small-molecule drugs into the realm of diagnostic imaging agents.

While these developments are promising, challenges remain in optimizing the compound's physicochemical properties for specific therapeutic applications. Current research efforts are focused on structural modifications to improve solubility and reduce potential off-target effects, without compromising the stereochemical integrity that underlies its biological activity.